Cas no 5428-00-2 (2-bromo-2-cyclohexylacetic acid)

2-bromo-2-cyclohexylacetic acid structure
5428-00-2 structure
Product Name:2-bromo-2-cyclohexylacetic acid
CAS No:5428-00-2
MF:C8H13BrO2
MW:221.091622114182
MDL:MFCD09966060
CID:382262
PubChem ID:224390
Update Time:2025-04-19

2-bromo-2-cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,a-bromo-
    • [1-(5-acetyloxy-3,5-dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl] acetate
    • Bromo(cyclohexyl)acetic acid
    • cyclohexaneacetic acid, alpha-bromo-
    • 2-bromo-2-cyclohexylacetic acid
    • 5428-00-2
    • SCHEMBL4015606
    • NSC-12788
    • EN300-2355976
    • BB 0261561
    • NSC12788
    • MDL: MFCD09966060
    • Inchi: 1S/C8H13BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7H,1-5H2,(H,10,11)
    • InChI Key: HQZXUBBDWRDPCS-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)O)C1CCCCC1

Computed Properties

  • Exact Mass: 220.00989
  • Monoisotopic Mass: 220.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

2-bromo-2-cyclohexylacetic acid Pricemore >>

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